2,2,2-trichloro-N-(2,4,5-trichlorophenyl)acetamide

• IUPAC Name: 2,2,2-trichloro-N-(2,4,5-trichlorophenyl)acetamide
• InChI: InChI=1S/C8H3Cl6NO/c9-3-1-5(11)6(2-4(3)10)15-7(16)8(12,13)14/h1-2H,(H,15,16)
• InChI Key: KTEQMHWNTSFTSS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Cl)Cl)Cl)NC(=O)C(Cl)(Cl)Cl
• Molecular Formula: C8H3Cl6NO
• Molecular Weight: 341.8 g/mol
• CAS No.: 33560-57-5

Description

2,2,2-trichloro-N-(2,4,5-trichlorophenyl)acetamide is a chemical compound with the molecular formula C8H3Cl6NO. It has been studied for its crystal structure and the effect of N-chloro, side chain, and sites of ring substitutions.

Molecular Structure Analysis

The crystal structure of this compound has been determined in previous studies. The crystal type is orthorhombic, Pmc21, with formula units and lattice constants in Å: Z = 4, a = 6.945 (1), b = 11.370 (3), c = 15.555 (3).

Scientific Research Applications

Structural Analysis and Bond Parameter Studies

The structural properties and crystallographic characteristics of 2,2,2-trichloro-N-(2,4,5-trichlorophenyl)acetamide and related compounds have been extensively analyzed. Studies have revealed the impact of various substitutions in the ring and side chain of the acetamides, highlighting the changes in bond parameters caused by such substitutions. The crystal structure analysis of this compound and its comparison with other related compounds have contributed significantly to understanding its molecular geometry and potential applications in material science (Gowda et al., 2004).

Influence of Meta-Substitution on Solid State Geometry

Research has also delved into the effects of meta-substitution on the solid-state geometry of N-(aryl)-2,2,2-trichloro-acetamides. These studies have elucidated the crystal structures and lattice constants of various derivatives, providing insights into the molecular conformations and the influence of electron-withdrawing groups on crystal parameters (Gowda et al., 2007).

Spectroscopic and Quantum Chemical Studies

Spectroscopic features of 2,2,2-trichloro-N-[(trimethylsilyl)methyl]acetamide, a compound closely related to this compound, have been investigated. These studies involved quantum chemical calculations and analysis of self-association in the gas phase and solutions, providing valuable information on the chemical behavior and properties of these compounds (Sterkhova et al., 2019).

Non-Linear Optical Property Analysis

The non-linear optical properties of N-[2,4,5-Trichlorophenyl] acetamide have been studied using various computational methods. These studies have focused on understanding the electric dipole moment, molecular hyperpolarizabilities, and inspecting the material's behavior in the UV-VIS spectral range. Such research has paved the way for potential applications in optoelectronic devices due to the observed transparency window and second harmonic generation efficiency (Jotani & Baldaniya, 2013).